Cas no 197513-96-5 (M-PEG4-adehyde)

• Product Name: M-PEG4-adehyde
• CAS No: 197513-96-5
• MF: C₁₀H₂₀O₅
• MW: 220.262804031372
• MDL: MFCD13184989
• CID: 2858104
• PubChem ID: 51341010
• Update Time: 2025-11-02

M-PEG4-adehyde Chemical and Physical Properties

Names and Identifiers

• mPEG3-propionaldehyde
• m-PEG4-aldehyde
• MPEG4-ALD
• MPEG4-CH2CH2CHO
• mPEG4-CHO
• mPEG4-pAld
• D84664
• XHA51396
• M-PEG4-CHO
• HY-140620
• DA-65645
• SCHEMBL785514
• 197513-96-5
• AKOS030213529
• MFCD13184989
• alpha-Methoxy-omega-propanal tetra(ethylene glycol)
• BS-32024
• BP-21580
• 3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanal
• CS-0114849
• 2,5,8,11-Tetraoxatetradecan-14-al
• DPG-5812
• Amino-dPEG®12-ODMT
• 1-Amino-38-(4,4'-Dimethoxytrityl)-3,9,12,15,18,21,24,27, 30,33,36-Undecaoxaoctatriacontanoate
• M-PEG4-adehyde

• MDL： MFCD13184989
• Inchi： 1S/C10H20O5/c1-12-5-6-14-9-10-15-8-7-13-4-2-3-11/h3H,2,4-10H2,1H3
• InChI Key： WLRJZJYTQKVDKK-UHFFFAOYSA-N
• SMILES： O(CCOCCC=O)CCOCCOC

Computed Properties

• Exact Mass: 220.13107373 g/mol
• Monoisotopic Mass: 220.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.26
• XLogP3: -0.9
• Topological Polar Surface Area: 54Ų

Additional information on M-PEG4-adehyde

Comprehensive Guide to M-PEG4-aldehyde (CAS No. 197513-96-5): Properties, Applications, and Industry Insights

M-PEG4-aldehyde (CAS No. 197513-96-5) is a highly versatile PEGylated linker compound widely used in bioconjugation, drug delivery, and material science. This PEG-based aldehyde derivative features a tetraethylene glycol (PEG4) spacer terminated with a reactive aldehyde group, making it invaluable for crosslinking applications. With the growing demand for biocompatible linkers in pharmaceutical research, this compound has gained significant attention in 2024 due to its balanced hydrophilicity and controlled reactivity.

The molecular structure of M-PEG4-aldehyde combines the flexibility of PEG chains with the specific reactivity of an aldehyde functional group. This unique combination enables efficient conjugation with amine-containing molecules through Schiff base formation, followed by reductive amination for stable bonds. Researchers particularly value its water solubility and low immunogenicity, which are critical for biomedical applications and nanoparticle surface modification.

In current drug development trends, M-PEG4-aldehyde plays a crucial role in ADC (Antibody-Drug Conjugate) technology and targeted drug delivery systems. The compound's PEG spacer helps maintain proper distance between functional groups, reducing steric hindrance while improving binding efficiency. Recent studies (2023-2024) highlight its application in protein-polymer conjugates and biomaterial engineering, particularly in creating smart hydrogels for controlled release formulations.

The synthesis and quality control of M-PEG4-aldehyde require precise control to maintain the integrity of both the PEG chain and the aldehyde functionality. Advanced analytical techniques like HPLC and NMR spectroscopy are essential for verifying purity, especially when used in GMP-grade applications. The compound typically appears as a colorless to pale yellow liquid with excellent solubility in water and common organic solvents, making it compatible with various bioconjugation protocols.

From a commercial perspective, the global market for PEG-based linkers like M-PEG4-aldehyde is projected to grow at 8.2% CAGR (2024-2030), driven by increasing R&D in biopharmaceuticals and diagnostic reagents. Manufacturers are focusing on developing high-purity grades with customized PEG chain lengths to meet diverse research needs. Proper storage under inert atmosphere at -20°C is recommended to prevent aldehyde oxidation and maintain optimal performance.

Recent innovations have explored the use of M-PEG4-aldehyde in click chemistry applications and bioorthogonal reactions, expanding its utility beyond traditional conjugation methods. The compound's PEG spacer also contributes to improved pharmacokinetic properties of conjugated molecules by reducing rapid clearance and enhancing circulation time in biological systems. These characteristics make it particularly valuable for developing next-generation therapeutic proteins and vaccine platforms.

For researchers working with M-PEG4-aldehyde, understanding its reactivity profile is essential. The aldehyde group shows selective reactivity with primary amines at physiological pH, while the PEG backbone ensures minimal interference with biological activity. This balance makes it ideal for creating stable conjugates with peptides, proteins, and various nanocarriers without compromising their native functions.

Environmental and safety considerations for M-PEG4-aldehyde are generally favorable compared to traditional crosslinkers. The PEG component contributes to lower toxicity profiles, while proper handling procedures should be followed to prevent aldehyde group degradation. Material Safety Data Sheets (MSDS) recommend standard laboratory precautions, including the use of gloves and eye protection when handling the compound in concentrated forms.

Looking ahead, the applications of M-PEG4-aldehyde are expected to expand into emerging fields like tissue engineering and 3D bioprinting, where its ability to create controlled crosslinks between biomacromolecules offers unique advantages. The compound's compatibility with aqueous reaction conditions and biological buffers positions it as a key reagent in developing advanced biomaterials and drug delivery platforms for personalized medicine approaches.